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Compound of Interest

Compound Name: Propylene glycol dinitrate

Cat. No.: B1221224

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth performance comparison of Propyleneglycol dinitrate (PGDN)
and nitroglycerin (NG), two energetic nitrate esters with applications as propellants. The
following sections present a detailed analysis of their key performance parameters, supported
by experimental data and standardized testing protocols.

Quantitative Performance Data

The performance of a propellant is determined by several key parameters. The following tables
summarize the critical performance data for PGDN and nitroglycerin.

Table 1: Key Performance and Physical Properties
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Property

Propyleneglycol dinitrate
(PGDN)

Nitroglycerin (NG)

Specific Impulse (Isp)

~187 - 200 s (as major

component of Otto Fuel II)

~235 s (in double-base solid

propellants)

Heat of Explosion/Detonation

1110 cal/g (4644 J/g)

1502 cal/g (6284 J/g)[1]

Standard Enthalpy of
Formation (AHf°)

Not readily available

-365.5 kJ/mol to -371 kJ/mol[2]
[3]

Density

1.368 g/cm3 at 20°CJ[4]

1.6 g/cm3 at 20°CJ[1]

Decomposition Temperature

Begins at 121°C[1]

Begins at 50-60°C, explodes at
218°C[5]

Molecular Weight

166.09 g/mol

227.09 g/mol [2]

Chemical Formula

C3HeN20s

C3HsN3Oo9

Table 2: Stability and Sensitivity

Property

Propyleneglycol dinitrate
(PGDN)

Nitroglycerin (NG)

Chemical Stability

Considered practically stable,
used in Otto Fuel Il with

stabilizers.[6]

Inherently unstable and highly
sensitive to shock and friction;
requires desensitizers for

practical use.[2]

Sensitivity to Shock

Less sensitive than

nitroglycerin.[6]

Extremely sensitive to shock

and friction.[7]

Experimental Protocols

The following sections detail the standardized methodologies for determining the key

performance parameters presented above.

Determination of Density
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The density of liquid propellants like PGDN and nitroglycerin is a critical parameter for
calculating the volumetric efficiency of a propellant system. The standard test method for this is
ASTM D4052.[2][8][9][10][11][12]

Experimental Workflow for Density Measurement (ASTM D4052)
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Workflow for density determination using a digital density meter.

Determination of Heat of Combustion/Explosion

The heat of combustion is a measure of the energy released when a substance is burned in a
controlled environment. For energetic materials, this is a key indicator of their performance.
ASTM D240 provides a standard method for this determination using a bomb calorimeter.[13]
[14][15][16]

Experimental Workflow for Heat of Combustion (ASTM D240)
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Setup

Weigh a precise mass of the liquid propellant in a sample holder

Y

Place the sample holder in the bomb

\4

Add a small amount of water to the bomb to saturate the internal atmosphere

Y

Seal the bomb and pressurize with high-purity oxygen

\4

Place the bomb in a calorimeter bucket containing a known mass of water

Combjustion
Y

Allow the system to reach thermal equilibrium

\4

Ignite the sample using a fuse wire

Y

Record the temperature rise of the water in the calorimeter

Ane; lrysis

Calculate the heat released by the combustion reaction based on the temperature rise and the known heat capacity of the calorimeter system

Y

Apply corrections for the heat of formation of nitric acid and sulfuric acid (if applicable) and the heat of combustion of the fuse wire

\4

Calculate the heat of combustion per unit mass (e.g., in cal/g or J/g)

Click to download full resolution via product page

Workflow for determining the heat of combustion using a bomb calorimeter.
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Determination of Specific Impulse (Isp)

Specific impulse is a measure of the efficiency of a rocket or jet engine. It represents the
impulse (change in momentum) per unit of propellant consumed. For monopropellants, this is
typically measured in a static test firing of a small rocket motor.

Logical Flow for Specific Impulse Measurement
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Test Setup

Mount a small-scale rocket motor on a thrust stand equipped with a load cell

:

Connect a propellant tank containing the liquid monopropellant (PGDN or NG) to the motor

:

Install instrumentation to measure propellant mass flow rate, chamber pressure, and thrust

Test Firing

Initiate propellant flow to the motor

:

Ignite the propellant

;

Record thrust, chamber pressure, and mass flow rate data throughout the firing duration

Calculation

Integrate the thrust over the firing time to get the total impulse (I_total)

:

Measure the total mass of propellant consumed (m_p)

:

Calculate Specific Impulse (Isp) using the formula: Isp = I_total / (m_p * go), where go is the standard gravitational acceleration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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